Cas no 167021-49-0 (2-Methyl-4-(trifluoromethyl)-1,1'-biphenyl)

• Product Name: 2-Methyl-4-(trifluoromethyl)-1,1'-biphenyl
• CAS No: 167021-49-0
• MF: C₁₄H₁₁F₃
• MW: 236.232354402542
• CID: 110841
• PubChem ID: 9921051
• Update Time: 2025-04-18

2-Methyl-4-(trifluoromethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethyl)-1,1'-biphenyl
• 1,1'-Biphenyl,2-methyl-4'-(trifluoromethyl)-
• 2-METHYL-4'-(TRIFLUOROMETHYL)-1,1'-BIPHENYL
• 2-Methyl-4'-trifluoromethyl-1,1'-biphenyl
• 2-methyl-4'-trifluoromethylbiphenyl
• 4'-Trifluoromethyl-2-methylbiphenyl
• AKOS BAR-1278
• 2-METHYL-4'-TRIFLUOROMETHYL-BIPHENYL
• 2-METHYL-4/'-(TRIFLUOROMETHYL)-1,1/'-BIPHENYL
• 167021-49-0
• 4-Trifluoromethyl-2'-Methylbiphenyl
• 1,1'-Biphenyl, 2-methyl-4'-(trifluoromethyl)-
• 2-[4-(trifluoromethyl)phenyl]toluene
• SCHEMBL321771
• DTXSID00432842
• 1-methyl-2-[4-(trifluoromethyl)phenyl]benzene
• BB 0223577
• AKOS004118802

• Inchi： 1S/C14H11F3/c1-10-4-2-3-5-13(10)11-6-8-12(9-7-11)14(15,16)17/h2-9H,1H3
• InChI Key： UBTSZISDJIMIDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 236.08100
• Monoisotopic Mass: 236.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 259.828°C at 760 mmHg
• Flash Point: 96.723°C
• Refractive Index: 1.505
• PSA: 0.00000
• LogP: 4.68080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives